Cas no 89909-41-1 (1H-Pyrrole-2,3-dicarboxylic acid, 3-ethyl ester)

• Product name: 1H-Pyrrole-2,3-dicarboxylic acid, 3-ethyl ester
• CAS No: 89909-41-1
• MF: C₈H₈NO₄
• MW: 182.153422355652
• CID: 585449
• PubChem ID: 71326849

1H-Pyrrole-2,3-dicarboxylic acid, 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3-dicarboxylic acid, 3-ethyl ester
• 3-ethoxycarbonyl-1H-pyrrole-2-carboxylate
• 89909-41-1
• DTXSID40755981
• 3-(Ethoxycarbonyl)-1H-pyrrole-2-carboxylate

• Inchi： InChI=1S/C8H9NO4/c1-2-13-8(12)5-3-4-9-6(5)7(10)11/h3-4,9H,2H2,1H3,(H,10,11)/p-1
• InChI Key： DMVAQAXDUDYGQV-UHFFFAOYSA-M
• SMILES： CCOC(=O)C1=C(NC=C1)C(=O)[O-]

Computed Properties

• Exact Mass: 182.04533274g/mol
• Monoisotopic Mass: 182.04533274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids